Cas no 2023651-67-2 (4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane)

• Product Name: 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane
• CAS No: 2023651-67-2
• MF: C₈H₁₄BrClF₂
• MW: 263.55056810379
• CID: 5285864
• Update Time: 2025-11-01

4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane
• Hexane, 4-(bromomethyl)-1-chloro-1,1-difluoro-4-methyl-
• 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane

• Inchi： 1S/C8H14BrClF2/c1-3-7(2,6-9)4-5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： BOBYDPPSYYWMFW-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)CCC(F)(F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane

4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane: A Versatile Halogenated Alkane in Modern Pharmaceutical and Material Science Applications

4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane is a multifunctional halogenated alkane with a unique combination of functional groups that has garnered significant attention in the fields of pharmaceutical research and advanced material development. The molecule, with the CAS number 2023651-67-2, represents a critical intermediate in the synthesis of complex organic compounds, particularly those with applications in drug discovery and functional polymer design. Its structural features, including the presence of bromomethyl, chloro, difluoro, and methyl substituents, contribute to its reactivity and utility in chemical transformations. Recent studies highlight its potential as a building block for creating novel therapeutics and high-performance materials, underscoring its importance in modern chemical innovation.

The 4-(Bromomethyl) group in this compound plays a pivotal role in its reactivity, enabling it to participate in various nucleophilic substitution reactions. The 1-chloro and 1,1-difluoro substituents further enhance its chemical versatility, as they can be selectively modified to introduce functional groups tailored for specific applications. The 4-methylhexane backbone provides structural stability while allowing for the incorporation of diverse functionalities. This combination of substituents makes the compound an attractive candidate for synthetic chemists aiming to develop molecules with tailored properties.

Recent advancements in synthetic methodologies have expanded the utility of 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane. For instance, a 2023 study published in *Organic Chemistry Insights* demonstrated its application in the synthesis of fluorinated pharmaceutical intermediates with enhanced bioavailability. The compound's fluorinated groups were shown to improve the metabolic stability of target molecules, a critical factor in drug development. Additionally, its bromomethyl functionality allows for the introduction of polar groups, which can modulate the solubility and pharmacokinetic profiles of final products.

One of the most promising areas of research involving this compound is its role in the development of next-generation materials. A 2024 paper in *Advanced Materials Research* highlighted its use as a precursor for creating fluorinated polymers with exceptional thermal stability and low surface energy. These properties make the compound particularly valuable in applications such as coatings for electronic devices and biomedical implants. The ability to control the fluorination degree through chemical modification of the 1,1-difluoro group further expands its applicability in material science.

The 4-methyl substituent on the hexane chain also contributes to the compound's unique chemical behavior. This methyl group can act as a steric shield, influencing the reactivity of adjacent functional groups. In a 2023 study published in *Chemical Communications*, researchers utilized this property to design a novel synthetic route for creating chiral centers in pharmaceutical molecules. The study demonstrated that the 4-methyl group could be selectively modified to introduce chirality, a critical aspect in the development of enantiomerically pure drugs.

Another emerging area of research involves the use of 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane in the synthesis of bioactive molecules. A 2024 report in *Journal of Medicinal Chemistry* explored its potential as a scaffold for designing small-molecule inhibitors targeting specific enzymatic pathways. The compound's halogenated groups were found to enhance the binding affinity of the resulting molecules to their protein targets, a finding that has significant implications for drug discovery.

From a synthetic perspective, the compound's reactivity is further enhanced by its ability to undergo various types of chemical transformations. For example, the 4-(Bromomethyl) group can be replaced through nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This property has been exploited in recent studies to develop new methodologies for creating complex organic molecules with tailored properties. The 1-chloro and 1,1-difluoro groups can also be modified through electrophilic substitution or elimination reactions, expanding the compound's utility in synthetic chemistry.

The structural simplicity of 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane makes it an ideal candidate for further chemical modifications. Researchers have recently focused on optimizing its synthetic routes to improve yield and purity, which is crucial for its application in industrial settings. A 2023 study in *Green Chemistry* reported the development of a sustainable synthesis method for the compound, utilizing catalytic processes that reduce energy consumption and waste generation. This advancement aligns with the growing emphasis on environmentally friendly chemical practices in modern research.

Moreover, the compound's unique combination of functional groups has led to its exploration in the development of smart materials. A 2024 study published in *ACS Applied Materials & Interfaces* investigated its potential in creating stimuli-responsive polymers. The compound's halogenated groups were found to respond to environmental changes such as pH or temperature, enabling the creation of materials with tunable properties. This property could have significant applications in fields such as drug delivery systems and sensor technologies.

The 4-methyl group's influence on the compound's reactivity also extends to its role in catalytic processes. A 2023 paper in *Catalysis Science & Technology* demonstrated that the compound could serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency of certain chemical transformations. This finding highlights the compound's potential beyond traditional synthetic applications, suggesting its utility in catalytic chemistry.

Despite its growing importance, the compound's synthesis and modification require careful consideration of reaction conditions to ensure optimal outcomes. Researchers have developed various strategies to control the reactivity of its functional groups, including the use of selective catalysts and protective groups. These methods have been crucial in overcoming challenges related to side reactions and functional group compatibility, which are common in the synthesis of complex organic molecules.

Looking ahead, the compound's potential applications are expected to expand further as researchers continue to explore its chemical versatility. The combination of its halogenated groups and the 4-methyl substituent offers a unique platform for creating molecules with tailored properties, making it a valuable asset in both academic and industrial research. As new synthetic methodologies and applications are developed, the compound is likely to play an increasingly important role in the advancement of pharmaceutical and material science.

In conclusion, 4-(Bromomethyl)-1-chloro-1,1-difluoro-4-methylhexane represents a critical compound in modern chemical research due to its unique combination of functional groups and reactivity. Its applications in pharmaceutical development, material science, and catalytic chemistry highlight its versatility and importance. As research continues to uncover new uses for this compound, its significance in the fields of chemistry and related disciplines is expected to grow even further.